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Introduction
4-Fluorophenol (CAS No. 371-41-5) is a key fluorinated building block in organic synthesis,

widely utilized in the pharmaceutical, agrochemical, and materials science industries.[1][2] Its

unique electronic properties, conferred by the presence of a fluorine atom para to the hydroxyl

group, make it a valuable precursor for the synthesis of a diverse range of complex molecules

and active pharmaceutical ingredients (APIs).[2][3] This technical guide provides an in-depth

overview of the commercial availability of 4-fluorophenol, a comparative analysis of its

suppliers, and detailed experimental protocols for its application in chemical synthesis.

Commercial Availability and Suppliers
4-Fluorophenol is readily available from a multitude of chemical suppliers, ranging from large

multinational corporations to specialized manufacturers. The purity of commercially available 4-
fluorophenol typically ranges from 98% to over 99.9%, with prices varying based on the

grade, quantity, and supplier.

Table 1: Commercial Suppliers of 4-Fluorophenol
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Supplier
Headquarters
Location

Typical Purity
Available
Quantities

Notes

Sigma-Aldrich

(Merck)

Darmstadt,

Germany
≥99%

25 g, 100 g, 500

g

Offers various

grades, including

for research and

production.[2][4]

Thermo Scientific

(Alfa Aesar)

Massachusetts,

USA
99% 25 g, 100 g

Provides detailed

specifications

and safety

information.[5]

TCI Chemicals Tokyo, Japan >99.0%
25 g, 100 g, 500

g

Offers products

from warehouses

in different

regions for faster

delivery.[6]

Ottokemi Mumbai, India 99% (GR) 25 g, 100 g, 1 kg

Provides pricing

in both USD and

INR.[7]

CDH Fine

Chemical
New Delhi, India 98.5% (AR) 25 g, 100 g

ISO certified

manufacturer

and exporter.[8]

Aarti Industries

Limited

Maharashtra,

India
98%

1 kg, 5 kg, 10 kg,

25 kg

Manufacturer

based in India.[9]

Inventys

Research

Company Pvt Ltd

Mumbai, India 99.93%
Standard

Packing

Manufacturer

specializing in

high-purity

chemicals.[9]

Home Sunshine

Pharma
China ≥99.0% Inquire for bulk

Manufacturer

and supplier from

China.[10]

Unilong China Inquire Inquire Manufacturer

and exporter
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from China.[11]

Physicochemical Properties and Applications
4-Fluorophenol is a white to off-white crystalline solid with a melting point of 43-46 °C and a

boiling point of 185 °C.[2] It is soluble in water and various organic solvents.[5] The presence of

the electron-withdrawing fluorine atom increases the acidity of the phenolic proton compared to

phenol.[9]

Its primary application lies in its role as a versatile intermediate in the synthesis of:

Pharmaceuticals: It is a key precursor for drugs used to treat gastrointestinal disorders,

central nervous system conditions, and viral infections.[1] For example, it is a synthetic

intermediate for Sobinil, a potent aldose reductase inhibitor.[9]

Agrochemicals: 4-Fluorophenol is used in the synthesis of herbicides and plant growth

regulators.[10]

Dyes and Pigments: It serves as a building block for various dyes.[7]

Polymers and Materials Science: Derivatives of 4-fluorophenol are investigated for creating

new polymers and liquid crystals with enhanced thermal stability and specific electronic

properties.[2]

Experimental Protocols
The following are representative experimental protocols illustrating the use of 4-fluorophenol
and its derivatives in organic synthesis.

Protocol 1: Synthesis of 4-Fluorophenol via Oxidation of
p-Fluorophenylboronic Acid[9][12]
This protocol describes a green chemistry approach to synthesize 4-fluorophenol.

Materials:

p-Fluorophenylboronic acid
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30% Hydrogen peroxide (H₂O₂)

Dimethyl carbonate (DMC)

Water

Ethyl acetate

Anhydrous sodium sulfate

Silica gel

Petroleum ether

Procedure:

In a 25 mL round-bottom flask equipped with a magnetic stirrer, combine p-

fluorophenylboronic acid (1 mmol) and dimethyl carbonate (1.0 mL).

Activate the reaction by adding 30% H₂O₂ (2.0 equiv.) and stir the mixture at room

temperature for 5 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, add water (1.0 mL) to the reaction mixture.

Dilute the mixture with ethyl acetate (30 mL) and wash with distilled water (5.0 mL).

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under vacuum to obtain the crude product.

Purify the crude product by column chromatography on silica gel using a mixture of

petroleum ether and ethyl acetate as the eluent to yield pure 4-fluorophenol.

Protocol 2: Acylation of 4-Fluorophenol and Subsequent
Fries Rearrangement[13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b042351?utm_src=pdf-body
https://www.benchchem.com/product/b042351?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042351?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This two-step protocol describes the synthesis of 3-acetyl-4-fluorophenol.

Step 1: Acylation of 4-Fluorophenol

Materials:

4-Fluorophenol

Dichloromethane or toluene

Triethylamine

Acetic anhydride

Procedure:

In a suitable reaction vessel under an inert atmosphere, dissolve 4-fluorophenol (1.0 eq) in

the chosen solvent.

Cool the solution to 0 °C and add triethylamine (1.2 eq).

Slowly add acetic anhydride (1.1 eq) to the reaction mixture.

Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

Upon completion, proceed with appropriate workup to isolate 4-fluorophenyl acetate.

Step 2: Fries Rearrangement

Materials:

4-Fluorophenyl acetate

Anhydrous aluminum chloride (AlCl₃)

Crushed ice

Concentrated HCl
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Procedure:

In a flask, add anhydrous aluminum chloride (2.5 eq).

At 0 °C, add 4-fluorophenyl acetate (1.0 eq) portion-wise.

Slowly warm the reaction mixture to 120-140 °C and maintain this temperature for 2-3 hours.

Cool the reaction mixture to room temperature.

Carefully quench the reaction by pouring it onto a mixture of crushed ice and concentrated

HCl.

Isolate and purify the product, 3-acetyl-4-fluorophenol, using standard techniques such as

extraction and column chromatography.

Signaling and Metabolic Pathways
While direct involvement of 4-fluorophenol in mammalian signaling pathways is not

extensively documented, its derivatives are designed to interact with specific biological targets.

Furthermore, its metabolic fate in microorganisms has been studied.

Potential Modulation of PI3K/Akt and NF-κB Signaling
Phenolic compounds are known to interact with various cellular signaling pathways. While

direct evidence for 4-fluorophenol is limited, related compounds like 4-methoxybenzyl alcohol

have been shown to activate the PI3K/Akt signaling pathway.[8] It is plausible that derivatives

of 4-fluorophenol could be designed to modulate this and other pathways, such as the NF-κB

pathway, which are critical in inflammation and cell survival.[8]
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Caption: Potential modulation of PI3K/Akt and NF-κB signaling by 4-fluorophenol derivatives.

Microbial Degradation of 4-Fluorophenol
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Arthrobacter sp. strain IF1 can utilize 4-fluorophenol as a sole carbon and energy source. The

proposed catabolic pathway involves the initial hydroxylation and dehalogenation of 4-
fluorophenol to hydroquinone by a two-component monooxygenase system.[12] The

hydroquinone is further hydroxylated to hydroxyquinol, which then undergoes ring cleavage.

[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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